Cas no 21816-20-6 (1-Cyclobutene-1-ethanol)

• Product Name: 1-Cyclobutene-1-ethanol
• CAS No: 21816-20-6
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 258805
• PubChem ID: 317541
• Update Time: 2025-04-19

1-Cyclobutene-1-ethanol Chemical and Physical Properties

Names and Identifiers

• 1-Cyclobutene-1-ethanol
• 2-(cyclobuten-1-yl)ethanol
• NSC249804
• 2-(1-Cyclobutenyl)ethanol
• NSC-249804
• UNII-D7E34EXB8Z
• 2-(1-cyclobutenyl)-ethanol
• D7E34EXB8Z
• 21816-20-6
• DTXSID70312102

• Inchi： 1S/C6H10O/c7-5-4-6-2-1-3-6/h2,7H,1,3-5H2
• InChI Key： HAMMEPSPRBLFLR-UHFFFAOYSA-N
• SMILES： OCCC1=CCC1

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 84.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.008
• Boiling Point: 150°Cat760mmHg
• Flash Point: 63.2°C
• Refractive Index: 1.505
• PSA: 20.23
• LogP: 1.08900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols